Cas no 101986-32-7 (3-Oxazolidineacetonitrile, 4-phenyl-, (R)-)

3-Oxazolidineacetonitrile, 4-phenyl-, (R)- Properties

Names and Identifiers

• 3-Oxazolidineacetonitrile, 4-phenyl-, (R)-
• 101986-32-7
• 3-Oxazolidineacetonitrile, 4-phenyl-, (4R)-
• (R)-2-(4-Phenyloxazolidin-3-yl)acetonitrile

• InChIKey： HCCRKULUUAPCGT-NSHDSACASA-N
• Inchi： InChI=1S/C11H12N2O/c12-6-7-13-9-14-8-11(13)10-4-2-1-3-5-10/h1-5,11H,7-9H2/t11-/m0/s1
• SMILES： C1C(N(CO1)CC#N)C2=CC=CC=C2

Computed Properties

• Exact Mass: 188.09506
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.094963011g/mol
• Heavy Atom Count: 14
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26